N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]pentanamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]pentanamide
• InChI: InChI=1S/C19H20N2OS/c1-3-4-9-18(22)20-16-12-14(11-10-13(16)2)19-21-15-7-5-6-8-17(15)23-19/h5-8,10-12H,3-4,9H2,1-2H3,(H,20,22)
• InChI Key: RQINTOFWLULKGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=CC(=C1)C2=NC3=CC=CC=C3S2)C
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]pentanamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has stimulant effects on the central nervous system. BZP is a popular recreational drug that is often used as an alternative to amphetamines. The compound has been the subject of scientific research, and its synthesis, mechanism of action, biochemical and physiological effects, and future directions have been studied extensively.

Mechanism of Action

BZP acts as a dopamine and norepinephrine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. The compound also stimulates the release of serotonin, which leads to an increase in the levels of this neurotransmitter in the brain. The combined effect of these actions leads to the stimulant effects of BZP.
Biochemical and Physiological Effects
BZP has been found to have several biochemical and physiological effects on the body. The compound increases heart rate, blood pressure, and body temperature. It also leads to a decrease in appetite and an increase in energy levels. BZP has been found to have effects on the immune system, with studies showing that it can suppress the function of immune cells.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. The compound is easy to synthesize, and its purity can be determined by various analytical techniques. BZP has been found to have effects on the central nervous system that are similar to amphetamines, making it a useful model compound for studying the mechanism of action of amphetamines. However, BZP has limitations for use in lab experiments. The compound is a psychoactive drug that can have effects on the behavior of animals, making it difficult to interpret the results of experiments. BZP is also a controlled substance, and its use in lab experiments requires appropriate permits and licenses.

Future Directions

There are several future directions for research on BZP. One area of research is the development of new synthetic compounds that have similar effects on the central nervous system as BZP but with fewer side effects. Another area of research is the study of the long-term effects of BZP on the brain and the immune system. Further research is also needed to understand the mechanism of action of BZP and its effects on cognitive function, memory, and learning. Overall, BZP remains an important compound for scientific research, and its study will continue to provide insights into the function of the central nervous system.

Synthesis Methods

BZP is synthesized by the reaction of 1,3-benzothiazol-2-amine with 2-methylphenylpentan-1-one in the presence of a reducing agent such as sodium borohydride. The reaction yields BZP as a white crystalline powder that is soluble in water and ethanol. The purity of the compound can be determined by various analytical techniques such as gas chromatography and mass spectrometry.

Scientific Research Applications

BZP has been used in scientific research to study its effects on the central nervous system. The compound has been found to have stimulant effects similar to amphetamines, and it has been used as a model compound to study the mechanism of action of amphetamines. BZP has also been used to study the effects of psychoactive drugs on cognitive function, memory, and learning.